Cas no 57709-77-0 (4-(4-Chlorophenyl)-2-phenyl-1(2H)-phthalazinone)

• Product Name: 4-(4-Chlorophenyl)-2-phenyl-1(2H)-phthalazinone
• CAS No: 57709-77-0
• MF: C₂₀H₁₃ClN₂O
• MW: 332.78302359581
• MDL: MFCD00121435
• CID: 344498
• PubChem ID: 2806471
• Update Time: 2025-04-19

4-(4-Chlorophenyl)-2-phenyl-1(2H)-phthalazinone Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 4-(4-chlorophenyl)-2-phenyl-
• 4-(4-chlorophenyl)-2-phenylphthalazin-1-one
• HMS2405A16
• MLS000327587
• 4F-427S
• 57709-77-0
• CCG-242009
• 4-(4-chlorophenyl)-2-phenyl-1(2H)-phthalazinone
• CHEMBL1302262
• MFCD00121435
• 4-(4-chlorophenyl)-2-phenyl-1,2-dihydrophthalazin-1-one
• Maybridge1_003286
• CS-0317612
• SMR000180535
• 4-(4-chlorophenyl)-2-phenylphthalazin-1(2H)-one
• N16868
• Oprea1_498969
• AKOS002197689
• DTXSID00384493
• HMS550N08
• STK367402
• 4-(4-Chlorophenyl)-2-phenyl-1(2H)-phthalazinone

• MDL： MFCD00121435
• Inchi： 1S/C20H13ClN2O/c21-15-12-10-14(11-13-15)19-17-8-4-5-9-18(17)20(24)23(22-19)16-6-2-1-3-7-16/h1-13H
• InChI Key： QAXBJEHARAXYIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2C=CC=CC=2C(N(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 332.07179
• Monoisotopic Mass: 332.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines